2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one

• IUPAC Name: 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C18H23N5O/c1-13-11-19-18(20-12-13)22-8-6-15(7-9-22)23-17(24)10-14-4-2-3-5-16(14)21-23/h10-12,15H,2-9H2,1H3
• InChI Key: WAPIARPUGIRECN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCC(CC2)N3C(=O)C=C4CCCCC4=N3
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one is a compound that has been extensively studied in scientific research. This compound has shown promising results in various research applications due to its unique properties.

Scientific Research Applications

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one has been extensively studied for its potential use in various scientific research applications. It has shown promising results in the fields of neuroscience, cancer research, and drug discovery.

Mechanism of Action

The mechanism of action of 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one is not fully understood. However, it is believed to act as a modulator of the dopamine D3 receptor, which is involved in various neurological functions such as reward, motivation, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior. It has also been shown to have anti-cancer properties by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one in lab experiments is its unique properties, which make it a promising candidate for various research applications. However, there are also limitations to its use, such as its limited solubility in water and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research involving 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one. One area of research is the development of more efficient synthesis methods to increase the yield of the compound. Another area of research is the exploration of its potential use in drug discovery for various neurological and cancer-related diseases. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
In conclusion, this compound is a compound that has shown promising results in various scientific research applications. Its unique properties make it a promising candidate for drug discovery and other research areas. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-5,6,7,8-tetrahydrocinnolin-3-one involves several steps. The starting material is 5-methylpyrimidine-2-carbaldehyde, which is reacted with piperidine to form the intermediate product. This intermediate is then reacted with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid to form the final product.